3α-Oxochola-4-ene-24-oic acid methyl ester
3α-Oxochola-4-ene-24-oic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
1452-33-1
VCID:
VC0072716
InChI:
InChI=1S/C25H38O3/c1-16(5-10-23(27)28-4)20-8-9-21-19-7-6-17-15-18(26)11-13-24(17,2)22(19)12-14-25(20,21)3/h15-16,19-22H,5-14H2,1-4H3/t16-,19+,20-,21+,22+,24+,25-/m1/s1
SMILES:
CC(CCC(=O)OC)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C
Molecular Formula:
C25H38O3
Molecular Weight:
386.6 g/mol
3α-Oxochola-4-ene-24-oic acid methyl ester
CAS No.: 1452-33-1
Main Products
VCID: VC0072716
Molecular Formula: C25H38O3
Molecular Weight: 386.6 g/mol
| CAS No. | 1452-33-1 |
|---|---|
| Product Name | 3α-Oxochola-4-ene-24-oic acid methyl ester |
| Molecular Formula | C25H38O3 |
| Molecular Weight | 386.6 g/mol |
| IUPAC Name | methyl (4R)-4-[(8S,9S,10R,13R,14S,17R)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoate |
| Standard InChI | InChI=1S/C25H38O3/c1-16(5-10-23(27)28-4)20-8-9-21-19-7-6-17-15-18(26)11-13-24(17,2)22(19)12-14-25(20,21)3/h15-16,19-22H,5-14H2,1-4H3/t16-,19+,20-,21+,22+,24+,25-/m1/s1 |
| Standard InChIKey | WDIPFMUQXPGENA-RYVXGLMXSA-N |
| Isomeric SMILES | C[C@H](CCC(=O)OC)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C |
| SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C |
| Canonical SMILES | CC(CCC(=O)OC)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C |
| PubChem Compound | 11036480 |
| Last Modified | Nov 11 2021 |
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